Cas no 2229583-58-6 (tert-butyl 3-(3-azidopropyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(3-azidopropyl)piperidine-1-carboxylate
• CAS No: 2229583-58-6
• MF: C₁₃H₂₄N₄O₂
• MW: 268.355262756348
• CID: 6406745
• PubChem ID: 152268219
• Update Time: 2025-06-09

tert-butyl 3-(3-azidopropyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-azidopropyl)piperidine-1-carboxylate
• 2229583-58-6
• EN300-1894973

• Inchi： 1S/C13H24N4O2/c1-13(2,3)19-12(18)17-9-5-7-11(10-17)6-4-8-15-16-14/h11H,4-10H2,1-3H3
• InChI Key： WITORVKDCAZEIK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CCCN=[N+]=[N-])C1)=O

Computed Properties

• Exact Mass: 268.18992602g/mol
• Monoisotopic Mass: 268.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 43.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 3-(3-azidopropyl)piperidine-1-carboxylate

Introduction to tert-butyl 3-(3-azidopropyl)piperidine-1-carboxylate (CAS No. 2229583-58-6)

tert-butyl 3-(3-azidopropyl)piperidine-1-carboxylate (CAS No. 2229583-58-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a piperidine ring, and an azide functional group. These structural elements contribute to its potential applications in various biochemical and therapeutic contexts.

The chemical structure of tert-butyl 3-(3-azidopropyl)piperidine-1-carboxylate can be represented as follows: the tert-butyl group provides steric protection, the piperidine ring offers a flexible and bioactive scaffold, and the azide group serves as a valuable functional handle for further chemical modifications. The azide group is particularly noteworthy due to its reactivity in click chemistry reactions, which have become indispensable tools in modern synthetic organic chemistry.

Recent research has highlighted the importance of tert-butyl 3-(3-azidopropyl)piperidine-1-carboxylate in the development of novel therapeutic agents. For instance, studies have shown that compounds containing azide groups can be used to create bioconjugates through copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. This method has been widely applied in the synthesis of targeted drug delivery systems, where the azide group can be selectively reacted with alkynes present on specific biomolecules or nanoparticles.

In addition to its role in bioconjugation, tert-butyl 3-(3-azidopropyl)piperidine-1-carboxylate has also been explored for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The tert-butyl protecting group in this compound can be designed to be cleaved under specific physiological conditions, releasing the active drug moiety. This approach can enhance the pharmacokinetic properties of drugs, such as improving solubility and reducing toxicity.

The synthesis of tert-butyl 3-(3-azidopropyl)piperidine-1-carboxylate typically involves several steps, including the formation of the piperidine ring, introduction of the azide group, and protection with the tert-butyl moiety. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. For example, one common method involves the reaction of 3-bromopropionitrile with piperidine to form an intermediate nitrile, followed by reduction to an amine and subsequent conversion to the azide using sodium azide.

The physicochemical properties of tert-butyl 3-(3-azidopropyl)piperidine-1-carboxylate, such as its solubility, stability, and reactivity, are crucial for its application in pharmaceutical research. These properties can be fine-tuned by modifying the substituents on the piperidine ring or by altering the length and nature of the alkyl chain attached to the azide group. Such modifications can significantly impact the compound's biological activity and pharmacological profile.

In preclinical studies, tert-butyl 3-(3-azidopropyl)piperidine-1-carboxylate has shown promising results in various disease models. For instance, it has been evaluated for its potential as an antiviral agent against RNA viruses such as influenza and SARS-CoV-2. The compound's ability to interfere with viral replication mechanisms makes it a candidate for further investigation in antiviral drug development.

Beyond antiviral applications, tert-butyl 3-(3-azidopropyl)piperidine-1-carboxylate has also been studied for its neuroprotective properties. Research suggests that this compound may have beneficial effects on neuronal cells by modulating specific signaling pathways involved in neurodegeneration. These findings open up new avenues for exploring its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The safety profile of tert-butyl 3-(3-azidopropyl)piperidine-1-carboxylate is another critical aspect that has been extensively investigated. Toxicological studies have generally shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive safety assessments are essential before advancing to clinical trials.

In conclusion, tert-butyl 3-(3-azidopropyl)piperidine-1-carboxylate (CAS No. 2229583-58-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutic agents and bioconjugates. Ongoing research continues to uncover new applications and optimize its properties for various biomedical purposes.